Cas no 406947-32-8 (3-aminobicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-aminobicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 406947-32-8
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD18826734
• CID: 326142
• PubChem ID: 25324661
• Update Time: 2025-04-19

3-aminobicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1-carboxylicacid, 3-amino-
• 3-Aminobicyclo[1.1.1]pentane-1-carboxylic acid
• Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-amino- (9CI)
• 3-Amino-bicyclo[1.1.1]pentane-1-carboxylic acid
• SY046671
• BS-49831
• DTXSID60649590
• KISLXTLDZXDHNN-UHFFFAOYSA-N
• SCHEMBL21028347
• 406947-32-8
• CS-0078687
• Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-amino-
• AKOS026740797
• SB13285
• F77094
• MFCD18826734
• EN300-147191
• EN300-27780602
• SCHEMBL15001678
• SCHEMBL23998447
• 3-Aminobicyclo[1.1.1]pentane-1-carboxylicacid
• DB-228557
• 3-aminobicyclo[1.1.1]pentane-1-carboxylic acid

• MDL： MFCD18826734
• Inchi： 1S/C6H9NO2/c7-6-1-5(2-6,3-6)4(8)9/h1-3,7H2,(H,8,9)
• InChI Key： KISLXTLDZXDHNN-UHFFFAOYSA-N
• SMILES： OC(C12CC(C1)(C2)N)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts